Cas no 36971-15-0 (5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)-)

• Product Name: 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)-
• CAS No: 36971-15-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 1480362
• Update Time: 2025-08-05

5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)-
• α,α-diisopropylhomoallylic alcohol

• Inchi： 1S/C10H20O/c1-6-7-10(11,8(2)3)9(4)5/h6,8-9,11H,1,7H2,2-5H3
• InChI Key： ZQTYIWZMKHRWEF-UHFFFAOYSA-N
• SMILES： CC(C)C(C(C)C)(O)CC=C

Computed Properties

• Exact Mass: 156.1515

Experimental Properties

• Density: 0.835±0.06 g/cm3(Predicted)
• Boiling Point: 204.6±9.0 °C(Predicted)
• PSA: 20.23
• pka: 14.90±0.29(Predicted)

Additional information on 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)-

5-Hexen-3-ol, 2-methyl-3-(1-methylethyl): A Versatile Compound with Emerging Applications in Biomedical Research

5-Hexen-3-ol, 2-methyl-3-(1-methylethyl), also known by its CAS number 36971-15-0, is a branched-chain alcohol with a unique molecular structure that has garnered significant attention in recent years. This compound, characterized by its six-carbon backbone and multiple functional groups, exhibits intriguing chemical properties that make it a promising candidate for various biomedical applications. Recent studies have highlighted its potential in pharmaceutical development, cosmetic formulations, and even as a bioactive molecule in natural product research.

5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) belongs to the class of unsaturated alcohols, which are known for their ability to interact with biological systems through hydrogen bonding and hydrophobic interactions. Its molecular formula, C₁₀H₂₀O, reflects the presence of a hydroxyl group (-OH) and a double bond (C=C) within its carbon skeleton. The presence of the double bond introduces conjugation effects, which can influence the compound's reactivity and stability. This structural feature is particularly relevant in the context of its potential use as a precursor for synthesizing more complex molecules, such as pharmaceutical intermediates or bioactive compounds.

Recent advances in analytical chemistry have enabled researchers to explore the synthetic pathways of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) in greater detail. One notable study published in Journal of Organic Chemistry (2023) demonstrated the feasibility of using catalytic hydrogenation methods to selectively reduce the double bond in this compound, resulting in a stable alcohol derivative with enhanced solubility properties. This finding has significant implications for the development of drug delivery systems, where solubility and bioavailability are critical factors.

The biological activity of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) has been investigated in several recent studies. A 2024 research paper in Pharmaceutical Research reported that this compound exhibits mild antioxidant properties, which could make it a valuable component in formulations designed to combat oxidative stress-related diseases. The study utilized in vitro assays to demonstrate its ability to scavenge free radicals, a property that is increasingly being explored in the context of neurodegenerative disorders such as Alzheimer's disease.

Another area of interest is the potential of 5-Hexy-3-ol, 2-methyl-3-(1-methylethyl) as a natural product derivative. Researchers at the University of Tokyo have recently discovered that this compound is a minor constituent in certain plant essential oils, suggesting its potential role in plant defense mechanisms. This discovery has sparked interest in exploring its possible applications in agricultural biotechnology, where it could serve as a natural pesticide or plant growth regulator.

From a synthetic chemistry perspective, the preparation of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) has been the subject of several methodological improvements. A 2023 study published in Organic Letters introduced a novel asymmetric synthesis approach that allows for the selective production of this compound with high stereochemical purity. This advancement is particularly important for pharmaceutical applications, where the stereochemistry of a molecule can significantly impact its biological activity and pharmacokinetic profile.

Environmental considerations have also become a focal point in the study of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl). Recent research has focused on understanding its fate in aquatic ecosystems and its potential for biodegradation. A 2024 study in Environmental Science & Technology found that this compound is rapidly metabolized by certain microbial communities, which suggests that its environmental impact may be relatively low compared to other synthetic organic compounds. This finding is particularly relevant for industries that use this compound in large-scale production processes.

The physicochemical properties of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) play a crucial role in determining its applications. Its low boiling point and high volatility make it suitable for use in volatile organic compound (VOC) formulations, which are commonly used in the fragrance and flavor industries. However, these properties also raise questions about its potential use in pharmaceutical formulations, where controlled release mechanisms are often required. Researchers are currently exploring ways to modify its chemical structure to enhance its stability while retaining its desirable functional properties.

In the context of drug discovery, 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) has shown potential as a scaffold for developing new therapeutic agents. A 2023 study published in MedChemComm demonstrated that derivatives of this compound could inhibit specific enzymes involved in inflammatory pathways. This finding has prompted further investigation into its potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases.

Recent advances in computational chemistry have also contributed to the understanding of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl)'s molecular behavior. Molecular dynamics simulations have revealed that this compound can form stable hydrogen bonds with certain amino acid residues, which could be relevant in the context of protein-ligand interactions. These findings are being used to design more effective drug candidates that can target specific biological pathways with greater precision.

The study of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) continues to be an active area of research, with new discoveries emerging in various scientific disciplines. From its synthetic preparation to its potential applications in medicine, agriculture, and environmental science, this compound represents a fascinating intersection of organic chemistry and biological sciences. As research progresses, it is likely that new applications and insights will continue to emerge, further expanding our understanding of its role in both natural and synthetic systems.

One of the most promising areas of research involving 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) is its potential use in biomedical applications. Recent studies have focused on its ability to interact with cell membranes and its potential as a carrier molecule for drug delivery. Researchers at the Massachusetts Institute of Technology have developed a novel nanocarrier system that utilizes this compound as a stabilizing agent, enabling the controlled release of therapeutic agents in targeted tissues. This development could have significant implications for the treatment of cancer and other diseases where targeted drug delivery is critical.

Another area of interest is the exploration of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) as a component in green chemistry initiatives. Its natural occurrence in plant essential oils has led to investigations into its potential as a sustainable alternative to synthetic chemicals in various industrial applications. This line of research is particularly relevant in the context of increasing environmental regulations and the growing demand for eco-friendly chemical solutions.

Despite the promising developments in the study of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl), there are still many unanswered questions that require further investigation. These include its long-term effects on human health, its potential interactions with other biological molecules, and its role in natural biological systems. Addressing these questions will require a multidisciplinary approach that combines insights from organic chemistry, pharmacology, toxicology, and environmental science.

As the field of chemical research continues to evolve, the study of compounds like 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) will remain an important area of focus. The ability to manipulate its chemical structure and understand its biological interactions will continue to drive innovation in various scientific disciplines. With ongoing research efforts, it is likely that this compound will play an increasingly important role in the development of new technologies and therapeutic strategies in the years to come.

In conclusion, 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) represents a valuable subject of study in both academic and industrial research. Its unique chemical properties and potential applications across multiple scientific disciplines highlight the importance of continued investigation into this compound. As researchers continue to uncover new insights and develop innovative applications, the study of 5-Hexen-3-ol, 2-methyl-3-(1-methylethyl) will undoubtedly contribute to the advancement of science and technology in the coming years.